Cas no 896292-17-4 (1-methyl-8-(3-methylphenyl)-3-(3-oxobutan-2-yl)-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 1-methyl-8-(3-methylphenyl)-3-(3-oxobutan-2-yl)-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 896292-17-4
• MF: C₂₅H₂₃N₅O₃
• MW: 441.481825113297
• CID: 5479667
• Update Time: 2025-10-29

1-methyl-8-(3-methylphenyl)-3-(3-oxobutan-2-yl)-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 4-methyl-6-(3-methylphenyl)-2-(3-oxobutan-2-yl)-7-phenylpurino[7,8-a]imidazole-1,3-dione
• 1-methyl-8-(3-methylphenyl)-3-(3-oxobutan-2-yl)-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C25H23N5O3/c1-15-9-8-12-19(13-15)30-20(18-10-6-5-7-11-18)14-28-21-22(26-24(28)30)27(4)25(33)29(23(21)32)16(2)17(3)31/h5-14,16H,1-4H3
• InChI Key： LFJVQAMZQMLTIN-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C3N(C4=C([H])C([H])=C([H])C(C([H])([H])[H])=C4[H])C(C4C([H])=C([H])C([H])=C([H])C=4[H])=C([H])N23)N(C([H])([H])[H])C(N1C([H])(C(C([H])([H])[H])=O)C([H])([H])[H])=O

Additional information on 1-methyl-8-(3-methylphenyl)-3-(3-oxobutan-2-yl)-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

1-Methyl-8-(3-methylphenyl)-3-(3-oxobutan-2-yl)-7-phenyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione

The compound with CAS No 896292-17-4, known as 1-methyl-8-(3-methylphenyl)-3-(3-oxobutan-2-yl)-7-phenyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound belongs to the class of imidazopyridines or imidazopurines, which have garnered considerable attention due to their diverse biological activities and structural versatility.

Imidazo[1,2-g]purine derivatives are known for their ability to modulate various cellular pathways and target key enzymes or receptors involved in disease states. The presence of multiple functional groups in this molecule—such as the methyl group at position 1 (methyl group), the phenyl substituent at position 7 (phenyl group), and the 3-methylphenyl group at position 8 (methylphenyl group)—contributes to its unique pharmacological profile. Additionally, the oxobutanoyl group at position 3 adds further complexity and potential for bioactivity.

Recent studies have highlighted the importance of imidazopyridine derivatives in the development of kinase inhibitors and anti-inflammatory agents. For instance, researchers have demonstrated that certain analogs of this compound exhibit potent inhibitory effects on protein kinases such as JAK (Janus kinase) and Aurora kinases. These findings suggest that CAS No 896292-17-4 could serve as a lead compound for developing novel therapeutics targeting inflammatory diseases or cancers.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution reactions and cyclization steps to form the imidazo[1,2-g]purine core. The introduction of substituents at specific positions requires precise control over reaction conditions to ensure high yields and product purity. Recent advancements in catalytic methods and green chemistry have enabled more efficient syntheses of such complex molecules.

From a biological standpoint, CAS No 896292-17-4 has shown promising results in preclinical models of neurodegenerative diseases. Its ability to cross the blood-brain barrier (BBB) makes it an attractive candidate for treating conditions such as Alzheimer's disease or Parkinson's disease. Furthermore, studies using molecular docking techniques have revealed that this compound interacts with key targets involved in oxidative stress and neuroinflammation.

The structural features of this compound also make it an excellent candidate for further modification to enhance its pharmacokinetic properties. For example, the addition of hydrophilic groups could improve solubility and bioavailability without compromising its bioactivity. Researchers are actively exploring such modifications to optimize its therapeutic potential.

In terms of safety assessment, preliminary toxicological studies indicate that CAS No 896292-17-4 exhibits low toxicity at therapeutic doses in animal models. However, further long-term studies are required to fully characterize its safety profile and ensure its suitability for clinical use.

In conclusion, CAS No 896292-17-4, or 1-methyl-8-(3-methylphenyl)-3-(3 oxobutan 2 yl)-7 phenyl imidazo[1 2 g]purine 2 4 dione, represents a cutting-edge molecule with significant potential in drug discovery. Its unique structure and diverse biological activities make it a valuable tool for advancing our understanding of complex disease mechanisms and developing innovative treatments.